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Compound of Interest

Compound Name: 4-Ethynyl-N-methylaniline

Cat. No.: B038160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-methylation is a crucial chemical modification in drug discovery and development, often

employed to enhance the pharmacokinetic and pharmacodynamic properties of lead

compounds. This document provides detailed protocols for the N-methylation of tert-butyl (4-

ethynylphenyl)carbamate, also known as Boc-protected 4-ethynylaniline. The introduction of a

methyl group to the nitrogen atom can significantly impact a molecule's metabolic stability,

membrane permeability, and binding affinity to its target. The following protocols are based on

established methodologies for the N-alkylation of Boc-protected amines, utilizing a strong base

and a methylating agent.

Data Presentation
The following table summarizes the typical quantitative data associated with the N-methylation

of Boc-protected anilines and related compounds. Yields can vary depending on the specific

substrate, reaction scale, and purification method.
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Parameter Value Notes

Typical Yield 70-95%

Yields are highly dependent on

reaction conditions and

substrate purity.

Purity (post-purification) >95%
Determined by NMR and/or

LC-MS analysis.

Reaction Time 4-12 hours
Monitored by Thin Layer

Chromatography (TLC).

Reaction Temperature 0 °C to room temperature

Initial deprotonation is

performed at a lower

temperature for better control.

Experimental Protocols
This section outlines the detailed experimental procedure for the N-methylation of Boc-

protected 4-ethynylaniline.

Materials and Reagents
tert-butyl (4-ethynylphenyl)carbamate (Boc-4-ethynylaniline)

Sodium hydride (NaH), 60% dispersion in mineral oil

Methyl iodide (MeI)

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Argon or Nitrogen gas (for inert atmosphere)
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Equipment
Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Syringes and needles

Separatory funnel

Rotary evaporator

Apparatus for column chromatography (e.g., silica gel, appropriate solvents)

Procedure
1. Reaction Setup:

A dry round-bottom flask equipped with a magnetic stir bar is placed under an inert

atmosphere of argon or nitrogen.

tert-butyl (4-ethynylphenyl)carbamate (1.0 eq) is dissolved in anhydrous THF (approximately

0.1-0.2 M concentration).

2. Deprotonation:

The solution is cooled to 0 °C using an ice bath.

Sodium hydride (1.2-1.5 eq) is added portion-wise to the stirred solution. Caution: Hydrogen

gas is evolved. Ensure adequate ventilation in a fume hood.

The reaction mixture is stirred at 0 °C for 30-60 minutes to allow for complete deprotonation.

3. Methylation:

Methyl iodide (1.2-1.5 eq) is added dropwise to the reaction mixture at 0 °C.
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After the addition is complete, the ice bath is removed, and the reaction is allowed to warm

to room temperature.

The reaction is stirred at room temperature for 4-12 hours. The progress of the reaction

should be monitored by TLC.

4. Work-up:

Once the reaction is complete, it is carefully quenched by slowly adding saturated aqueous

NH₄Cl solution at 0 °C.

The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with

ethyl acetate (3 x volume).

The combined organic layers are washed with water and then with brine.

The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator.

5. Purification:

The crude product is purified by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-

methylated product, tert-butyl (4-ethynylphenyl)(methyl)carbamate.
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Caption: Workflow for the N-methylation of Boc-protected 4-ethynylaniline.
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Caption: Logical flow of the N-methylation reaction.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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